Cas no 2229356-81-2 (2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene)

• Product Name: 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene
• CAS No: 2229356-81-2
• MF: C₅H₆F₅N
• MW: 175.099858760834
• CID: 6612254
• PubChem ID: 165701468
• Update Time: 2025-10-23

2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene
• 2229356-81-2
• EN300-1945177

• Inchi： 1S/C5H6F5N/c1-3(2-11)4(6,7)5(8,9)10/h1-2,11H2
• InChI Key： MZLSICIPXCFJMN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(=C)CN)F

Computed Properties

• Exact Mass: 175.04204001g/mol
• Monoisotopic Mass: 175.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene

Comprehensive Guide to 2-(Aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene (CAS No. 2229356-81-2): Properties, Applications, and Market Insights

2-(Aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene (CAS No. 2229356-81-2) is a fluorinated organic compound with a unique structure that combines an amine functional group with a pentafluorobutene backbone. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty materials. The presence of both fluorine and amine groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The chemical properties of 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene are influenced by its fluorinated alkene and aminomethyl moieties. The pentafluorobutene segment contributes to its high thermal stability and chemical resistance, while the aminomethyl group provides reactivity for further functionalization. This combination makes it a valuable building block in organic synthesis, particularly in the development of fluorinated compounds with enhanced bioavailability and metabolic stability.

In the pharmaceutical industry, CAS 2229356-81-2 has shown promise as a precursor for drug candidates targeting various diseases. The incorporation of fluorine atoms into drug molecules often improves their pharmacokinetic properties, such as membrane permeability and half-life. Researchers are particularly interested in its potential for developing central nervous system (CNS) drugs and anti-inflammatory agents, as the fluorinated structure may enhance blood-brain barrier penetration.

The agrochemical sector has also explored applications for 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene. Fluorinated compounds are known for their ability to increase the biological activity and environmental persistence of pesticides and herbicides. This compound could serve as a key intermediate in developing new-generation crop protection agents with improved efficacy and reduced environmental impact.

From a materials science perspective, the unique properties of 2229356-81-2 make it interesting for developing specialty polymers and coatings. Fluorinated compounds often exhibit exceptional resistance to solvents, chemicals, and UV radiation, making them valuable for high-performance applications. The presence of the reactive aminomethyl group allows for incorporation into polymer backbones or as a cross-linking agent.

The synthetic accessibility of 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene has been a focus of recent research. Several efficient routes have been developed, typically starting from commercially available fluorinated precursors. Optimization of these synthetic methods has improved yields and reduced production costs, making the compound more accessible for various applications.

In terms of market trends, the demand for fluorinated organic compounds like CAS 2229356-81-2 has been steadily increasing. The global market for fluorochemicals is projected to grow significantly, driven by expanding applications in pharmaceuticals, electronics, and advanced materials. This compound's unique structure positions it well to benefit from these market dynamics.

Recent advancements in green chemistry have also impacted research on 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene. Scientists are exploring more sustainable synthetic routes and investigating the compound's environmental fate. These efforts align with the growing emphasis on developing eco-friendly chemical processes and products.

For researchers working with 2229356-81-2, proper handling and storage are essential. While not classified as hazardous, standard laboratory precautions should be observed. The compound should be stored in a cool, dry place under inert atmosphere to maintain its stability over time.

The future outlook for 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene appears promising. Ongoing research continues to uncover new potential applications, particularly in areas like medicinal chemistry and advanced materials. As synthetic methods become more efficient and the understanding of its reactivity expands, we can expect to see broader adoption of this versatile fluorinated building block.

In conclusion, 2-(aminomethyl)-3,3,4,4,4-pentafluorobut-1-ene (CAS No. 2229356-81-2) represents an important fluorinated organic compound with diverse potential applications. Its unique combination of structural features makes it valuable for pharmaceutical development, agrochemical innovation, and materials science advancements. As research progresses and market needs evolve, this compound is likely to play an increasingly significant role in various chemical industries.